5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid

• CAS No.: 1038713-54-0
• Product Name: 5-Chloro-4-Hydroxybiphenyl-3-Carboxylic Acid
• Molecular Formula: C13H9ClO3
• Molecular Weight: 248.66 g/mol
• IUPAC Name: 3-chloro-2-hydroxy-5-phenylbenzoic acid
• Standard InChI: InChI=1S/C13H9ClO3/c14-11-7-9(8-4-2-1-3-5-8)6-10(12(11)15)13(16)17/h1-7,15H,(H,16,17)
• Standard InChIKey: RJMZIUFNDNYWDU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=C2)Cl)O)C(=O)O
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=C2)Cl)O)C(=O)O
• Appearance: Solid powder
• Description: CPSA is a potent and selective inhibitor of AKR1C1.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CPSA
• Reference: 1: Siegel SD, Liu J, Ton-That H. Biogenesis of the Gram-positive bacterial cell envelope. Curr Opin Microbiol. 2016 Dec;34:31-37. doi: 10.1016/j.mib.2016.07.015. Epub 2016 Aug 4. Review. PubMed PMID: 27497053; PubMed Central PMCID: PMC5164837.; 2: Bradley LA, Palomaki GE, Gutman S, Samson D, Aronson N. Comparative effectiveness review: prostate cancer antigen 3 testing for the diagnosis and management of prostate cancer. J Urol. 2013 Aug;190(2):389-98. doi: 10.1016/j.juro.2013.02.005. Epub 2013 Mar 29. Review. PubMed PMID: 23545099.; 3: Shan L. (125)I-Labeled monoclonal antibody PSA30. 2012 Nov 9 [updated 2012 Dec 5]. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. Available from http://www.ncbi.nlm.nih.gov/books/NBK114649/ PubMed PMID: 23236644.; 4: Benchikh El Fegoun A, Villers A. [Molecular forms of PSA]. Prog Urol. 2007 Apr;17(2):165-71. Review. French. PubMed PMID: 17489311.; 5: Roddam AW, Duffy MJ, Hamdy FC, Ward AM, Patnick J, Price CP, Rimmer J, Sturgeon C, White P, Allen NE; NHS Prostate Cancer Risk Management Programme. Use of prostate-specific antigen (PSA) isoforms for the detection of prostate cancer in men with a PSA level of 2-10 ng/ml: systematic review and meta-analysis. Eur Urol. 2005 Sep;48(3):386-99; discussion 398-9. Review. PubMed PMID: 15982797.; 6: Naya Y, Okihara K. Role of complexed PSA in the early detection of prostate cancer. J Natl Compr Canc Netw. 2004 May;2(3):209-12. Review. PubMed PMID: 19795605.; 7: Gretzer MB, Partin AW. PSA markers in prostate cancer detection. Urol Clin North Am. 2003 Nov;30(4):677-86. Review. PubMed PMID: 14680307.; 8: Mikolajczyk SD, Rittenhouse HG. Pro PSA: a more cancer specific form of prostate specific antigen for the early detection of prostate cancer. Keio J Med. 2003 Jun;52(2):86-91. Review. PubMed PMID: 12862359.; 9: Brawer MK. Clinical usefulness of assays for complexed prostate-specific antigen. Urol Clin North Am. 2002 Feb;29(1):193-203, xi. Review. PubMed PMID: 12109345.; 10: Okihara K, Babaian RJ. Complexed prostate-specific antigen improvement in detecting prostate cancer. Curr Urol Rep. 2001 Jun;2(3):253-8. Review. PubMed PMID: 12084274.; 11: Lein M, Stephan C, Jung K, Schnorr D, Loening SA. [Molecular forms of prostate-specific antigen and human kallikrein 2 as possible indicators in prostatic carcinoma diagnosis]. Urologe A. 2000 Jul;39(4):313-23. Review. German. PubMed PMID: 10957772.
• PubChem Compound: 20521547
• Last Modified: Nov 11 2021